Nalpha-(tert-butoxycarbonyl)-N-ethyltryptophanamide

• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol
• IUPAC Name: tert-butyl N-[1-(ethylamino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl]carbamate
• InChI: InChI=1S/C18H25N3O3/c1-5-19-16(22)15(21-17(23)24-18(2,3)4)10-12-11-20-14-9-7-6-8-13(12)14/h6-9,11,15,20H,5,10H2,1-4H3,(H,19,22)(H,21,23)
• InChI Key: IRPWZSMPFPXQNN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)OC(C)(C)C

Description

Nalpha-(tert-butoxycarbonyl)-N-ethyltryptophanamide is a synthetic compound often used in peptide synthesis and organic chemistry. It is characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group, which is commonly used to protect amine groups during chemical reactions. This compound is particularly useful in the synthesis of peptides and other complex organic molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Nalpha-(tert-butoxycarbonyl)-N-ethyltryptophanamide typically involves the protection of the amine group of tryptophan with a Boc group. This is achieved using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP) in acetonitrile . The reaction conditions are generally mild, often carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated peptide synthesizers and large-scale reactors to ensure high yield and purity. The use of deep eutectic solvents (DES) has been explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

Nalpha-(tert-butoxycarbonyl)-N-ethyltryptophanamide undergoes various chemical reactions, including:

Deprotection: Removal of the Boc group using strong acids like trifluoroacetic acid (TFA) or hydrochloric acid in methanol.

Substitution: Nucleophilic substitution reactions where the Boc group is replaced by other functional groups.

Common Reagents and Conditions

Deprotection: TFA in dichloromethane or HCl in methanol.

Substitution: Various nucleophiles can be used depending on the desired product.

Major Products Formed

The major products formed from these reactions include deprotected tryptophan derivatives and substituted tryptophan compounds, which can be further used in peptide synthesis and other organic reactions .

Scientific Research Applications

Nalpha-(tert-butoxycarbonyl)-N-ethyltryptophanamide has several applications in scientific research:

Chemistry: Used in the synthesis of peptides and other complex organic molecules.

Biology: Employed in the study of protein-protein interactions and enzyme mechanisms.

Medicine: Investigated for its potential use in drug development and as a building block for therapeutic peptides.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of Nalpha-(tert-butoxycarbonyl)-N-ethyltryptophanamide primarily involves the protection of the amine group, which prevents unwanted side reactions during peptide synthesis. The Boc group is stable under basic conditions but can be easily removed under acidic conditions, allowing for selective deprotection and further functionalization .

Comparison with Similar Compounds

Similar Compounds

• Nalpha-(tert-butoxycarbonyl)-L-aspartic acid
• Nalpha-(tert-butoxycarbonyl)-L-lysine

Uniqueness

Nalpha-(tert-butoxycarbonyl)-N-ethyltryptophanamide is unique due to its specific structure, which includes an ethyl group attached to the tryptophanamide. This modification can influence its reactivity and the types of peptides it can be used to synthesize, making it a valuable compound in peptide chemistry.